2-amino-3-benzoyl-N-(5-chloro-2-methylphenyl)indolizine-1-carboxamide
Description
“2-amino-3-benzoyl-N-(5-chloro-2-methylphenyl)indolizine-1-carboxamide” is a chemical compound with the molecular formula C23H18ClN3O2. It’s part of the indolizine class of compounds, which are nitrogen-containing heterocycles . Indolizine derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Molecular Structure Analysis
Indolizine is a nitrogen-containing heterocycle that consists of a 10π conjugated planar electronic structure . The specific molecular structure of “2-amino-3-benzoyl-N-(5-chloro-2-methylphenyl)indolizine-1-carboxamide” was not found in the search results.Chemical Reactions Analysis
Indolizine derivatives are known to undergo various chemical reactions, including electrophilic substitution due to excessive π-electrons delocalization . Specific chemical reactions involving “2-amino-3-benzoyl-N-(5-chloro-2-methylphenyl)indolizine-1-carboxamide” were not found in the search results.Scientific Research Applications
- Benzoxazole Derivatives : This compound serves as a valuable starting material for synthesizing benzoxazole derivatives. Researchers have developed well-organized synthetic methodologies using 2-aminophenol as a precursor. These derivatives exhibit a broad substrate scope and functionalization potential, leading to diverse biological activities. Examples include anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
- Benzothiazole Scaffolds : The compound’s 2-aminobenzothiazole moiety is synthetically accessible and versatile. Researchers explore its applications in both synthetic organic chemistry and biological fields. Its potent pharmacological activities make it an attractive scaffold for drug development .
Medicinal Chemistry and Drug Discovery
Heterocyclic Chemistry
properties
IUPAC Name |
2-amino-3-benzoyl-N-(5-chloro-2-methylphenyl)indolizine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O2/c1-14-10-11-16(24)13-17(14)26-23(29)19-18-9-5-6-12-27(18)21(20(19)25)22(28)15-7-3-2-4-8-15/h2-13H,25H2,1H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSVLQGFNGIXBFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-3-benzoyl-N-(5-chloro-2-methylphenyl)indolizine-1-carboxamide | |
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